Cas no 1806442-37-4 (Ethyl 4-(3-bromo-2-oxopropyl)-2-ethylbenzoate)

• Product Name: Ethyl 4-(3-bromo-2-oxopropyl)-2-ethylbenzoate
• CAS No: 1806442-37-4
• MF: C₁₄H₁₇BrO₃
• MW: 313.186983823776
• CID: 4956785
• Update Time: 2025-05-22

Ethyl 4-(3-bromo-2-oxopropyl)-2-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(3-bromo-2-oxopropyl)-2-ethylbenzoate

• Inchi： 1S/C14H17BrO3/c1-3-11-7-10(8-12(16)9-15)5-6-13(11)14(17)18-4-2/h5-7H,3-4,8-9H2,1-2H3
• InChI Key： MQNNBYBAACFSQU-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(C(=O)OCC)=C(C=1)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 291
• XLogP3: 3.3
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 4-(3-bromo-2-oxopropyl)-2-ethylbenzoate

Research Brief on Ethyl 4-(3-bromo-2-oxopropyl)-2-ethylbenzoate (CAS: 1806442-37-4)

Ethyl 4-(3-bromo-2-oxopropyl)-2-ethylbenzoate (CAS: 1806442-37-4) is a synthetic organic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its bromo and oxo functional groups, serves as a versatile intermediate in the synthesis of more complex molecules with potential pharmacological activities. Recent studies have explored its utility in drug discovery, particularly in the development of enzyme inhibitors and small-molecule therapeutics targeting various diseases.

The compound's structural features, including the ethyl benzoate moiety and the reactive bromo-oxopropyl group, make it a valuable building block for chemical modifications. Researchers have utilized Ethyl 4-(3-bromo-2-oxopropyl)-2-ethylbenzoate in the synthesis of novel heterocyclic compounds, which are often key scaffolds in drug design. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the preparation of pyrazole derivatives with significant anti-inflammatory properties.

In addition to its synthetic applications, Ethyl 4-(3-bromo-2-oxopropyl)-2-ethylbenzoate has been investigated for its biological activity. Preliminary in vitro studies suggest that the compound exhibits moderate inhibitory effects on certain kinases, which are critical targets in cancer therapy. However, further optimization and in vivo studies are required to fully elucidate its therapeutic potential and pharmacokinetic properties.

The latest research also highlights the compound's role in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in drug development. By incorporating Ethyl 4-(3-bromo-2-oxopropyl)-2-ethylbenzoate into PROTAC designs, researchers aim to degrade disease-causing proteins selectively. This approach holds promise for treating conditions such as neurodegenerative disorders and resistant cancers, as reported in a 2024 Nature Chemical Biology article.

Despite its potential, challenges remain in the large-scale synthesis and stability of Ethyl 4-(3-bromo-2-oxopropyl)-2-ethylbenzoate. Recent advancements in flow chemistry and catalysis have addressed some of these issues, enabling more efficient and sustainable production. A 2023 Organic Process Research & Development paper detailed a novel catalytic method that improves yield and reduces waste, paving the way for broader industrial applications.

In conclusion, Ethyl 4-(3-bromo-2-oxopropyl)-2-ethylbenzoate (CAS: 1806442-37-4) represents a promising compound in chemical biology and drug discovery. Its multifaceted applications—from synthetic intermediate to potential therapeutic agent—underscore its importance in ongoing research. Future studies should focus on optimizing its biological activity, exploring new derivatives, and advancing scalable synthesis methods to fully harness its potential in medicine.